![molecular formula C8H5Cl2N3O B1287935 5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine CAS No. 1016495-77-4](/img/structure/B1287935.png)
5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine, also known as OXA, is a heterocyclic compound with a variety of applications in scientific research. It is a colorless solid that is insoluble in water and has a molecular weight of 257.05 g/mol. OXA has a melting point of 165-168°C, and is synthesized through a reaction between 3,5-dichloroaniline and ethyl chloroformate. OXA is used in a variety of scientific research applications, including biochemical and physiological studies, and its mechanism of action and effects on living organisms have been extensively studied.
Scientific Research Applications
Chemical Synthesis and Reactions
Synthesis and Structural Analysis : Research by Jäger et al. (2002) explored the chemical reactions involving similar compounds to 5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine, particularly focusing on the ring fission and C-C bond cleavage reactions, offering insights into the complex chemical behavior and structural analysis of these compounds (Jäger et al., 2002).
Heterocyclic Compound Synthesis : Abbas et al. (2017) conducted a study on the synthesis of new heterocyclic compounds based on 5-aryl-1,3,4-oxadiazole, which is structurally related to the compound of interest. This research contributes to understanding the broader applications and synthetic pathways of such compounds (Abbas et al., 2017).
Antimicrobial and Biological Activities
Antimicrobial Properties : JagadeeshPrasad et al. (2015) investigated the synthesis and antimicrobial evaluation of Mannich bases bearing a 1,3,4-oxadiazoline ring system. This research is significant for understanding the antimicrobial potential of compounds related to this compound (JagadeeshPrasad et al., 2015).
Anti-inflammatory and Anti-Proliferative Activities : A study by Al-Wahaibi et al. (2021) on 1,3,4-Oxadiazole N-Mannich Bases revealed their significant antimicrobial and anti-proliferative activities. Such findings are crucial for understanding the potential biological applications of this compound in medicinal chemistry (Al-Wahaibi et al., 2021).
Advanced Synthesis Techniques
- Novel Synthesis Methods : Ramazani and Rezaei (2010) developed a novel method for synthesizing 1,3,4-oxadiazole derivatives, offering a new approach that could be applicable to the synthesis of this compound (Ramazani & Rezaei, 2010).
Mechanism of Action
Target of Action
Compounds with similar structures have been used to synthesize various biological materials and organic compounds .
Mode of Action
A compound with a similar structure, fluralaner, inhibits γ-aminobutyric acid (gaba)-gated chloride channels (gaba a receptors) and l-glutamate-gated chloride channels (glucls) . The potency of Fluralaner is comparable to fipronil, a related GABA-antagonist insecticide and acaricide .
Biochemical Pathways
Compounds with similar structures have been shown to affect various biological pathways .
Pharmacokinetics
A study on a structurally similar compound, 2-(4-amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol, showed that it was excreted unchanged in the urine of laboratory animals after a single oral administration at doses of 270 and 540 μg/kg .
Result of Action
Compounds with similar structures have been used in life science research .
Future Directions
The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity in various chemical reactions. Given the known activities of other oxadiazole and dichlorophenyl compounds, this compound could have potential applications in medicinal chemistry or material science .
Properties
IUPAC Name |
5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N3O/c9-5-1-4(2-6(10)3-5)7-12-13-8(11)14-7/h1-3H,(H2,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPFHBSFTGVELLO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)C2=NN=C(O2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1016495-77-4 |
Source
|
Record name | 5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.